Cas no 58322-62-6 (Cyclopropanenonanoic acid, 3-(4-methylphenyl)-2-propenyl ester)
58322-62-6 structure
Product Name:Cyclopropanenonanoic acid, 3-(4-methylphenyl)-2-propenyl ester
CAS No:58322-62-6
MF:C22H32O2
MW:328.488286972046
CID:342499
PubChem ID:54164113
Update Time:2025-04-19
Cyclopropanenonanoic acid, 3-(4-methylphenyl)-2-propenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanenonanoic acid, 3-(4-methylphenyl)-2-propenyl ester
- 3-(4-methylphenyl)prop-2-enyl 9-cyclopropylnonanoate
- OQLNTBAFWLUKDC-UHFFFAOYSA-N
- 3-(4-METHYLPHENYL)PROP-2-EN-1-YL 9-CYCLOPROPYLNONANOATE
- DTXSID60709466
- 58322-62-6
- p-methylcinnamyl 9-cyclopropylnonanoate
-
- Inchi: 1S/C22H32O2/c1-19-12-14-21(15-13-19)10-8-18-24-22(23)11-7-5-3-2-4-6-9-20-16-17-20/h8,10,12-15,20H,2-7,9,11,16-18H2,1H3
- InChI Key: OQLNTBAFWLUKDC-UHFFFAOYSA-N
- SMILES: O(CC=CC1C=CC(C)=CC=1)C(CCCCCCCCC1CC1)=O
Computed Properties
- Exact Mass: 328.24036
- Monoisotopic Mass: 328.240230259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 13
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 7.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Cyclopropanenonanoic acid, 3-(4-methylphenyl)-2-propenyl ester Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
58322-62-6 (Cyclopropanenonanoic acid, 3-(4-methylphenyl)-2-propenyl ester) Related Products
- 103-61-7(Cinnamyl butyrate)
- 140-27-2(Butanoic acid, 3-methyl-, 3-phenyl-2-propen-1-yl ester)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent